2-(N-propyl)amino-6,7-dihydroxytetraline

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 6-(propylamino)-5,6,7,8-tetrahydronaphthalene-2,3-diol
• InChI: InChI=1S/C13H19NO2/c1-2-5-14-11-4-3-9-7-12(15)13(16)8-10(9)6-11/h7-8,11,14-16H,2-6H2,1H3
• InChI Key: JUVFEAWAHOKEOG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1CCC2=CC(=C(C=C2C1)O)O

Description

2-(N-propyl)amino-6,7-dihydroxytetraline is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(N-propyl)amino-6,7 dimethoxy tetraline (prepared as described in Example 2 of the Italian patent 48779 A/86-23/12/1986) (6.6 g; 0.026 moles) were dissolved in 33 ml of 47% HBr and the resulting solution was kept at the reflux temperature overnight. Subsequently the solution was concentrated under vacuum and the residue was repeatedly washed with acetone to eliminate the excess amount of bromide acid. 8 g of a solid residue was obtained that was used as such in the following step.